Cas no 1416367-04-8 (2-(3-methanesulfinylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane)

2-(3-methanesulfinylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane is a versatile boronic acid derivative featuring a unique tetramethyl substitution. This compound exhibits enhanced stability and reactivity in organic synthesis, making it an attractive intermediate for constructing complex carbon frameworks. Its structural characteristics facilitate efficient cross-coupling reactions, contributing to the development of multifunctional organic molecules.

2-(3-methanesulfinylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane structure

1416367-04-8 structure

Product Name:2-(3-methanesulfinylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

CAS No:1416367-04-8

MF:C₁₃H₁₉BO₃S

MW:266.164162874222

MDL:MFCD18733605

CID:2950575

PubChem ID:75487539

Update Time:2025-10-17

2-(3-methanesulfinylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

- 3-甲基亚磺酰基苯硼酸频哪醇酯
- 4,4,5,5-Tetramethyl-2-(3-(methylsulfinyl)phenyl)-1,3,2-dioxaborolane
- 3-Methanesulfinylphenylboronic acid, pinacol ester
- 4,4,5,5-tetramethyl-2-(3-methylsulfinylphenyl)-1,3,2-dioxaborolane
- 2-(3-Methanesulfinylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
- 4,4,5,5-Tetramethyl-2-[3-(methylsulfinyl)phenyl]-1,3,2-dioxaborolane
- 1,3,2-Dioxaborolane, 4,4,5,5-tetramethyl-2-[3-(methylsulfinyl)phenyl]-
- N10679
- A910817
- MFCD18733605
- CS-0174523
- 1416367-04-8
- AS-55777
- 3-Methanesulfinylphenylboronic acid pinacol ester
- DB-379985
- AKOS027253122
- 2-(3-methanesulfinylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
- MDL： MFCD18733605
- Inchi： 1S/C13H19BO3S/c1-12(2)13(3,4)17-14(16-12)10-7-6-8-11(9-10)18(5)15/h6-9H,1-5H3
- InChI Key： WRVNLMRGJRLGQE-UHFFFAOYSA-N
- SMILES： S(C)(C1=CC=CC(B2OC(C)(C)C(C)(C)O2)=C1)=O

Computed Properties

Exact Mass: 266.115
Monoisotopic Mass: 266.115
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 18
Rotatable Bond Count: 2
Complexity: 327
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 54.7

Experimental Properties

Color/Form: No data available
Density: 1.1±0.1 g/cm3
Melting Point: No data available
Boiling Point: 418.3±28.0°C at 760 mmHg
Flash Point: 206.8±24.0 °C

2-(3-methanesulfinylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Security Information

Signal Word：Warning
Hazard Statement： H302
Warning Statement： P280-P305+P351+P338
Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Storage Condition：Sealed in dry,2-8°C

2-(3-methanesulfinylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Pricemore >>

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Chemenu	CM209022-1g	4,4,5,5-Tetramethyl-2-(3-(methylsulfinyl)phenyl)-1,3,2-dioxaborolane	1416367-04-8	98%	1g	$151	2021-08-04
Ambeed	A439698-100mg	4,4,5,5-Tetramethyl-2-(3-(methylsulfinyl)phenyl)-1,3,2-dioxaborolane	1416367-04-8	98%	100mg	$55.00	2021-07-13
Ambeed	A439698-250mg	4,4,5,5-Tetramethyl-2-(3-(methylsulfinyl)phenyl)-1,3,2-dioxaborolane	1416367-04-8	98%	250mg	$46.0	2025-02-21
Ambeed	A439698-1g	4,4,5,5-Tetramethyl-2-(3-(methylsulfinyl)phenyl)-1,3,2-dioxaborolane	1416367-04-8	98%	1g	$56.0	2025-02-21
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SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	M181444-1g	2-(3-methanesulfinylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane	1416367-04-8	98%	1g	¥626.90	2023-09-01
TRC	M260145-100mg	3-Methanesulfinylphenylboronic acid, pinacol ester	1416367-04-8		100mg	$110.00	2023-05-18
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